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Compound of Interest

Compound Name: S 421-d4

Cat. No.: B12428748 Get Quote

Technical Guide: Octachlorodipropyl Ether-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Octachlorodipropyl Ether-d4, a

deuterated analog of the insecticide synergist Octachlorodipropyl Ether (also known as S-421).

This document is intended to serve as a resource for researchers and professionals in drug

development and related scientific fields, offering available data, analytical methodologies, and

a general quality control workflow.

Compound Data
The following tables summarize the available chemical and physical properties of

Octachlorodipropyl Ether-d4 and its non-deuterated counterpart. Data for the deuterated

compound is limited, and information for the non-deuterated form is provided for reference.

Table 1: Chemical Identification
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Identifier
Octachlorodipropyl Ether-
d4

Octachlorodipropyl Ether

Alternate Names S 421-d4
S-421, Bis(2,3,3,3-

tetrachloropropyl) ether

CAS Number 127-90-2 (unlabeled) 127-90-2

Molecular Formula C₆H₂D₄Cl₈O[1] C₆H₆Cl₈O[2][3][4]

Molecular Weight 381.76 g/mol [1] 377.73 g/mol [2][3]

InChI Key
LNJXZKBHJZAIKQ-

UHFFFAOYSA-N

LNJXZKBHJZAIKQ-

UHFFFAOYSA-N[2][3]

Canonical SMILES
ClC(COCC(Cl)C(Cl)

(Cl)Cl)C(Cl)(Cl)Cl

ClC(COCC(Cl)C(Cl)

(Cl)Cl)C(Cl)(Cl)Cl[2][3]

Table 2: Physical and Chemical Properties

Property
Value (Octachlorodipropyl
Ether)

Source

Appearance Colorless to pale yellow liquid [2]

Solubility
Insoluble in water; soluble in

organic solvents
[2]

Boiling Point 114-116 °C @ 0.2 Torr [2][3]

Melting Point -50 °C [2][3]

Note: Specific physical and chemical property data for Octachlorodipropyl Ether-d4 are not

readily available. The data presented for the non-deuterated form can be considered as an

approximation.

Experimental Protocols
A definitive Certificate of Analysis with detailed experimental protocols for Octachlorodipropyl

Ether-d4 is not publicly available. However, the following High-Performance Thin-Layer
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Chromatography (HPTLC) method for the analysis of the non-deuterated form in insecticide

formulations provides a relevant and robust analytical approach.

High-Performance Thin-Layer Chromatography (HPTLC)
for Octachlorodipropyl Ether
This method is suitable for the quantification and identification of Octachlorodipropyl Ether in

various formulations.

Instrumentation and Materials:

HPTLC Plates: Silica gel 60 F254

Mobile Phase: Toluene–acetic acid–water 20:20:1 (v/v/v)

Chromogenic Reagent: Silver nitrate–2 M alcoholic potassium hydroxide

Densitometer: Capable of detection at 399 nm

Standard Solution: Analytical grade Octachlorodipropyl Ether (e.g., 98.0% purity)

Procedure:

Standard Preparation: Prepare a stock solution of 1.0 mg/mL Octachlorodipropyl Ether in

acetonitrile. Prepare a working standard of 0.1 mg/mL by diluting the stock solution with

acetonitrile.

Sample Preparation: Extract the sample containing Octachlorodipropyl Ether with a suitable

organic solvent (e.g., acetonitrile).

Chromatography:

Apply the standard and sample solutions to the HPTLC plate.

Develop the plate in a chromatographic tank saturated with the mobile phase.

After development, dry the plate.
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Detection and Quantification:

Spray the plate with the chromogenic reagent.

Expose the plate to UV light for visualization.

Perform densitometric evaluation at 399 nm.

The calibration plot for quantification is typically logarithmic in the range of 0.2–5.0 µg per

band.

Signaling Pathways and Workflows
The following diagrams illustrate key conceptual frameworks relevant to the analysis and use of

Octachlorodipropyl Ether-d4.
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General Analytical Workflow for a Deuterated Standard
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Caption: General analytical workflow for the quality control of a deuterated standard.
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This generalized workflow outlines the critical steps from receiving a deuterated standard like

Octachlorodipropyl Ether-d4 to its final release for research applications. It emphasizes identity

confirmation, purity assessment, and the crucial determination of isotopic enrichment, all of

which are documented in a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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